molecular formula C14H17F3N2O3 B7500541 2-(4-hydroxypiperidin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide

2-(4-hydroxypiperidin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide

Cat. No. B7500541
M. Wt: 318.29 g/mol
InChI Key: KRNRXIGBLZZPQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-hydroxypiperidin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide, commonly known as THP-TFA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. THP-TFA is a synthetic compound that belongs to the class of piperidine derivatives, and it has been found to exhibit promising pharmacological properties.

Mechanism of Action

The exact mechanism of action of THP-TFA is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects:
THP-TFA has been found to have a positive effect on various physiological and biochemical processes in the body. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. THP-TFA has also been found to have a positive effect on neuronal plasticity and cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of THP-TFA is its high degree of purity, which makes it an ideal compound for laboratory experiments. Additionally, THP-TFA has a relatively low toxicity profile, which makes it a safe compound for use in animal studies. However, one of the limitations of THP-TFA is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on THP-TFA. One area of interest is the potential use of THP-TFA as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, THP-TFA's potential as an analgesic and anti-inflammatory agent makes it a promising candidate for the treatment of chronic pain conditions. Further research is needed to fully understand the therapeutic potential of THP-TFA and its underlying mechanisms of action.
In conclusion, THP-TFA is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It exhibits potent anti-inflammatory, analgesic, and anticonvulsant properties, and has a positive effect on memory and cognitive function. While there are limitations to its use in laboratory experiments, THP-TFA's potential as a treatment for various diseases makes it a promising candidate for further research.

Synthesis Methods

The synthesis of THP-TFA involves the reaction between 4-(trifluoromethoxy)aniline and 4-hydroxypiperidine in the presence of acetic anhydride and triethylamine. The reaction yields THP-TFA as a white crystalline powder with a high degree of purity.

Scientific Research Applications

THP-TFA has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit potent anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, THP-TFA has been found to have a positive effect on memory and cognitive function.

properties

IUPAC Name

2-(4-hydroxypiperidin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17F3N2O3/c15-14(16,17)22-12-3-1-10(2-4-12)18-13(21)9-19-7-5-11(20)6-8-19/h1-4,11,20H,5-9H2,(H,18,21)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KRNRXIGBLZZPQA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1O)CC(=O)NC2=CC=C(C=C2)OC(F)(F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17F3N2O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(4-hydroxypiperidin-1-yl)-N-[4-(trifluoromethoxy)phenyl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.